N-mesityl-2-[(1-mesityl-1H-tetrazol-5-yl)thio]acetamide

• IUPAC Name: N-(2,4,6-trimethylphenyl)-2-[1-(2,4,6-trimethylphenyl)tetrazol-5-yl]sulfanylacetamide
• InChI: InChI=1S/C21H25N5OS/c1-12-7-14(3)19(15(4)8-12)22-18(27)11-28-21-23-24-25-26(21)20-16(5)9-13(2)10-17(20)6/h7-10H,11H2,1-6H3,(H,22,27)
• InChI Key: RKAHQMLMOMPLCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)CSC2=NN=NN2C3=C(C=C(C=C3C)C)C)C
• Molecular Formula: C21H25N5OS
• Molecular Weight: 395.5 g/mol

Description

N-mesityl-2-[(1-mesityl-1H-tetrazol-5-yl)thio]acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a thioamide derivative of tetrazole and has been synthesized through a number of methods.

Mechanism of Action

The exact mechanism of action of N-mesityl-2-[(1-mesityl-1H-tetrazol-5-yl)thio]acetamide is not yet fully understood. However, it has been suggested that it may act by inhibiting the production of inflammatory cytokines and prostaglandins, as well as by activating the opioid receptors in the brain.
Biochemical and Physiological Effects:
This compound has been found to exhibit a number of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models, as well as to inhibit the growth of cancer cells. In addition, it has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-mesityl-2-[(1-mesityl-1H-tetrazol-5-yl)thio]acetamide is its potential use as a drug delivery system due to its ability to cross the blood-brain barrier. In addition, it has also been found to exhibit potential anti-inflammatory, analgesic, and anti-cancer properties. However, one of the main limitations of this compound is its toxicity, which may limit its use in certain applications.

Future Directions

There are a number of future directions for the research on N-mesityl-2-[(1-mesityl-1H-tetrazol-5-yl)thio]acetamide. One potential direction is the investigation of its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In addition, further research is needed to fully understand the mechanism of action of this compound and its potential use as a drug delivery system. Finally, the development of less toxic derivatives of this compound may also be an area of future research.

Scientific Research Applications

N-mesityl-2-[(1-mesityl-1H-tetrazol-5-yl)thio]acetamide has been used in a number of scientific research applications. One of the main applications of this compound is in the field of medicinal chemistry. It has been found to exhibit potential anti-inflammatory, analgesic, and anti-cancer properties. In addition, it has also been investigated for its potential use as a drug delivery system due to its ability to cross the blood-brain barrier.